Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate

• IUPAC Name: ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C21H22F2N2O5S/c1-2-30-21(27)15-3-8-19(18(23)13-15)31(28,29)25-11-9-14(10-12-25)20(26)24-17-6-4-16(22)5-7-17/h3-8,13-14H,2,9-12H2,1H3,(H,24,26)
• InChI Key: QTTMZRBYSBJNOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)F)F
• Molecular Formula: C21H22F2N2O5S
• Molecular Weight: 452.5 g/mol

Description

Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmaceuticals. This compound is also known as "Compound A" and has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which are involved in the inflammatory response and pain sensation.
Biochemical and Physiological Effects:
Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, making it a promising candidate for the development of new drugs. Additionally, it has also been found to have potential applications in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate in lab experiments include its potential applications in the development of new drugs for the treatment of various diseases. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate. These include further studies to understand its mechanism of action, the development of new drugs based on its properties, and the exploration of its potential applications in the treatment of various neurological disorders. Additionally, further research is needed to understand its potential side effects and to ensure its safety for human use.

Synthesis Methods

The synthesis of Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate involves several steps. The first step involves the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. This is then reacted with N-ethylpiperidine to form 4-[4-(N-ethylpiperidin-4-ylcarbonyl)phenyl]sulfonyl chloride. Finally, this compound is reacted with ethyl alcohol to form Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate.

Scientific Research Applications

Ethyl 3-fluoro-4-[4-[(4-fluorophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has been found to exhibit potential applications in the field of pharmaceuticals. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs. Additionally, it has also been found to have potential applications in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.